Cas no 2138101-63-8 (8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol)

• Product Name: 8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol
• CAS No: 2138101-63-8
• MF: C₁₁H₁₆F₂O
• MW: 202.240950584412
• CID: 5999639
• PubChem ID: 165497247
• Update Time: 2025-05-20

8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156450
• 8-(difluoromethyl)spiro[4.5]dec-6-en-8-ol
• 2138101-63-8
• 8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol

• Inchi： 1S/C11H16F2O/c12-9(13)11(14)7-5-10(6-8-11)3-1-2-4-10/h5,7,9,14H,1-4,6,8H2
• InChI Key： TWEUDRZJYIWAAO-UHFFFAOYSA-N
• SMILES： FC(C1(C=CC2(CC1)CCCC2)O)F

Computed Properties

• Exact Mass: 202.11692145g/mol
• Monoisotopic Mass: 202.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol

Compound 2138101-63-8: 8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol

Compound 2138101-63-8, also known as 8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its distinctive structural features and potential applications in drug design and material science.

The spiro framework of this compound consists of two fused rings, a five-membered ring and a six-membered ring, connected at a single atom, creating a highly strained yet stable structure. The presence of the difluoromethyl group (-CF₂H) at the 8-position introduces unique electronic and steric properties, making this compound an interesting candidate for further research. Additionally, the hydroxyl group (-OH) at the same position adds to its functional diversity, enabling it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly due to their ability to mimic complex natural product frameworks. The difluoromethyl group in this compound has been shown to enhance lipophilicity and improve drug-like properties, making it a valuable building block for designing bioactive molecules. Researchers have also explored the synthesis of this compound using advanced methodologies, including transition-metal-catalyzed cyclizations and enantioselective approaches, which have significantly improved the efficiency and scalability of its production.

One of the most promising applications of 2138101-63-8 lies in its potential as a lead compound for drug discovery. Its spiro structure has been linked to interactions with various biological targets, including enzymes and receptors, suggesting its role in modulating cellular pathways. For instance, recent findings indicate that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key players in cancer progression. These results underscore the importance of further exploring its biological activity and pharmacokinetic profiles.

In addition to its medicinal applications, 8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol has also been investigated for its potential use in materials science. Its rigid spiro structure and functional groups make it an ideal candidate for designing advanced materials with tailored properties, such as stimuli-responsive polymers or sensors. Researchers have successfully incorporated this compound into polymer networks, demonstrating its ability to enhance mechanical strength and thermal stability.

The synthesis of compound 2138101-63-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the introduction of the difluoromethyl group via nucleophilic substitution or coupling reactions. The development of efficient synthetic routes has been a focal point for chemists aiming to produce this compound on a larger scale for industrial applications.

From an environmental perspective, the synthesis and application of 2138101-63-8 have been evaluated for their sustainability metrics. Green chemistry principles have been integrated into its production processes, reducing waste generation and improving energy efficiency. This aligns with global efforts to develop eco-friendly chemical manufacturing practices while maintaining high standards of product quality.

In conclusion, compound 2138101-63-8 (8-(Difluoromethyl)spiro[4.5]dec-6-en-8-ol) represents a fascinating example of how structural complexity can lead to versatile functional properties. Its unique combination of spirocyclic architecture, fluorinated substituents, and hydroxyl functionality positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.